Cas no 912331-27-2 ((3-Methylbenzo[b]thiophen-2-yl)boronic acid)

• Product Name: (3-Methylbenzo[b]thiophen-2-yl)boronic acid
• CAS No: 912331-27-2
• MF: C₉H₉BO₂S
• MW: 192.042561292648
• MDL: MFCD08706273
• CID: 996089
• PubChem ID: 17750064
• Update Time: 2025-04-20

(3-Methylbenzo[b]thiophen-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Methylbenzo[b]thiophen-2-yl)boronic acid
• (3-methyl-1-benzothiophen-2-yl)boronic acid
• 3-Methyl-benzo[b]thiophene-2-boronic acid
• boronic acid,3-methyl-benzo[b]thiophene-2-yl
• (3-Methylbenzo[b]thiophen-2-yl)boronicacid
• MFCD08706273
• 912331-27-2
• CS-0197499
• PS-13003
• EN300-7542496
• AKOS006289540
• 3-Methylbenzo[B]thiophene-2-boronic acid
• DTXSID20590216
• E78615
• DB-304802

• MDL： MFCD08706273
• Inchi： 1S/C9H9BO2S/c1-6-7-4-2-3-5-8(7)13-9(6)10(11)12/h2-5,11-12H,1H3
• InChI Key： CSWLIEDSUBZBDL-UHFFFAOYSA-N
• SMILES： S1C(B(O)O)=C(C)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 192.04200
• Monoisotopic Mass: 192.0416309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.7Ų

Experimental Properties

• PSA: 68.70000
• LogP: 0.88950